Cefetamet pivoxil hydrochloride

Specification

• CAS No.: 111696-23-2
• Molecular Formula: C20H26ClN5O7S2
• Molecular Weight: 548.0 g/mol
• IUPAC Name: 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C20H25N5O7S2.ClH/c1-9-6-33-16-12(23-14(26)11(24-30-5)10-7-34-19(21)22-10)15(27)25(16)13(9)17(28)31-8-32-18(29)20(2,3)4;/h7,12,16H,6,8H2,1-5H3,(H2,21,22)(H,23,26);1H/b24-11-;/t12-,16-;/m1./s1
• Standard InChI Key: XAAOHMIKXULDKJ-IZXJIOGHSA-N
• Isomeric SMILES: CC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)/C(=N\OC)/C3=CSC(=N3)N)SC1)C(=O)OCOC(=O)C(C)(C)C.Cl
• SMILES: CC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)OCOC(=O)C(C)(C)C.Cl
• Canonical SMILES: CC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)OCOC(=O)C(C)(C)C.Cl

Introduction

Cefetamet pivoxil hydrochloride is the hydrochloride salt form of cefetamet pivoxil, a pivalate ester prodrug of the active antibiotic cefetamet. It belongs to the third-generation cephalosporin class of antibiotics, which are known for their broad spectrum of antibacterial activity. After oral administration, cefetamet pivoxil hydrochloride is hydrolyzed by esterases to release the active compound, cefetamet, which exerts its bactericidal effects by inhibiting the synthesis of bacterial cell walls.

Pharmacokinetics and Pharmacodynamics

Cefetamet pivoxil hydrochloride is orally administered and exhibits favorable pharmacokinetic properties. It is well absorbed from the gastrointestinal tract, and its bioavailability is not significantly affected by food intake. The active form, cefetamet, is not extensively bound to plasma proteins and has a relatively small volume of distribution, consistent with other beta-lactam antibiotics. Renal impairment is the primary factor affecting its elimination, as cefetamet is primarily excreted through the kidneys.

Pharmacokinetic Parameter	Value
Bioavailability	High
Plasma Protein Binding	Low
Volume of Distribution	Small
Primary Excretion Route	Renal

Antibacterial Spectrum

Bacterial Pathogen	MIC90 (mg/L)
Streptococcus pneumoniae	≤0.5
Haemophilus influenzae	≤0.25
Moraxella catarrhalis	≤1
Escherichia coli	≤4
Klebsiella pneumoniae	≤4

Clinical Applications

Cefetamet pivoxil hydrochloride is used to treat various infections, including otitis media, pneumonia, pharyngotonsillitis, and urinary tract infections. It has demonstrated efficacy comparable to or superior to other antibiotics like cefaclor and cefadroxil in several clinical trials. The standard dosage for adults is 500 mg twice daily, while children receive 10 mg/kg twice daily.

Formulation and Excipients

The formulation of cefetamet pivoxil hydrochloride involves various excipients such as mannitol, hydroxypropyl methyl cellulose, pregelatinized starch, lactose monohydrate, magnesium stearate, and polyvinylpyrrolidone. These excipients can modify the physicochemical properties of the drug, affecting its solubility, dissolution rate, and stability. The interactions between cefetamet pivoxil hydrochloride and these excipients have been studied using techniques like FTIR spectroscopy to understand their impact on drug performance.

Safety and Tolerability

Cefetamet pivoxil hydrochloride is generally well tolerated, with mild to moderate adverse events reported in a small percentage of patients. Common side effects include gastrointestinal disturbances such as diarrhea, nausea, and vomiting. Serious adverse events are rare, and the drug is considered safe for use in both adults and children.